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Compound of Interest

Compound Name: Osthenol

Cat. No.: B192027

Essential Safety and Handling Guide for
Osthenol

This document provides immediate and essential safety protocols, operational guidelines, and
disposal plans for handling Osthenol in a laboratory setting. It is intended for researchers,
scientists, and professionals in drug development to ensure the safe management of this
compound.

Disclaimer: Limited safety data is available for Osthenol specifically. The following guidelines
are based on the available Safety Data Sheet (SDS) for Osthenol and supplemented with data
for Coumarin, a structurally related compound.[1][2][3][4][5][€] It is crucial to handle Osthenol
with caution and adhere to these recommendations as a minimum safety standard.

Hazard Identification and Classification

Osthenol is classified with the following hazards:
o Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

o Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting
effects.[1]

Signal Word: Warning
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Hazard Statements:

e H302: Harmful if swallowed.[1]

e H410: Very toxic to aquatic life with long lasting effects.[1]
Precautionary Statements:

e P264: Wash skin thoroughly after handling.[1][2]

e P270: Do not eat, drink or smoke when using this product.[1][2]
e P273: Avoid release to the environment.[1][2]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[1][2]

e P330: Rinse mouth.[1]
e P391: Collect spillage.[1]

e P501: Dispose of contents/container to an approved waste disposal plant.[1][2]

Exposure Controls and Personal Protective
Equipment (PPE)

Engineering controls and appropriate PPE are critical to minimize exposure when handling
Osthenol.

Engineering Controls:
e Work in a well-ventilated area.

o Use a chemical fume hood for all procedures involving Osthenol powder or solutions to
avoid inhalation of dust or aerosols.[1]

Personal Protective Equipment (PPE):

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-205637.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-205637.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-205637.pdf
https://www.eternis.com/sites/default/files/products/MSDS-Coumarin.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-205637.pdf
https://www.eternis.com/sites/default/files/products/MSDS-Coumarin.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-205637.pdf
https://www.eternis.com/sites/default/files/products/MSDS-Coumarin.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-205637.pdf
https://www.eternis.com/sites/default/files/products/MSDS-Coumarin.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-205637.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-205637.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-205637.pdf
https://www.eternis.com/sites/default/files/products/MSDS-Coumarin.pdf
https://www.benchchem.com/product/b192027?utm_src=pdf-body
https://www.benchchem.com/product/b192027?utm_src=pdf-body
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-205637.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Component

Specification

Rationale

Eye Protection

Safety goggles with side-
shields or a face shield.[1][7]

Protects against splashes and

airborne particles.

Hand Protection

Chemical-resistant gloves
(Nitrile, Neoprene, or Butyl
rubber recommended).[1][7][8]

Prevents skin contact. Given
that Osthenol is an aromatic
compound, nitrile gloves offer
good resistance to a range of
chemicals, but prolonged
contact should be avoided.[8]
[9][10] For direct or prolonged
contact, heavier-duty gloves
like butyl rubber are
recommended.[8] Always
inspect gloves for integrity
before use and change them

immediately if contaminated.[7]

Skin and Body Protection

A fully buttoned lab coat and

impervious clothing.[1]

Provides a barrier against
accidental spills and

contamination.

Respiratory Protection

A suitable respirator should be
used if ventilation is
inadequate or when handling

large quantities of powder.[1]

Prevents inhalation of harmful
dust.

Safe Handling and Storage Procedures

Handling:

Wear appropriate PPE at all times.

Avoid the formation of dust and aerosols.[1]

Avoid all personal contact, including inhalation and skin/eye contact.[1]

Use in a well-ventilated area, preferably a chemical fume hood.[1]
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Do not eat, drink, or smoke in the laboratory.[1][2]

Wash hands thoroughly after handling.[1][2]

Storage:

Store in a tightly sealed container in a cool, well-ventilated area.[1]

Protect from direct sunlight and sources of ignition.[1]

Recommended storage temperatures: -20°C for powder and -80°C for solutions.[1]

Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures

Workflow for Accidental Exposure:

Skin Contact Eye Contact Ingestion
Immediately flush skin with plenty of water. ‘ ’ Immediately flush eyes with large amounts of water for at least 15 minutes. ’ Do NOT induce vomiting,
Remove contaminated clothing. ’ Remove contact lenses, if present and easy to do. ‘ Keep comfortable for breathing.
Wash with soap and water. ’ Occasionally lift upper and lower eyelids. ‘ ’ Call a POISON CENTER or doctor immediately. Get medical advice if you feel unwell.

Seek medical advice if irritation persists. Seek immediate medical attention.

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-205637.pdf
https://www.eternis.com/sites/default/files/products/MSDS-Coumarin.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-205637.pdf
https://www.eternis.com/sites/default/files/products/MSDS-Coumarin.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-205637.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-205637.pdf
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-205637.pdf
https://www.benchchem.com/product/b192027?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Caption: Emergency procedures for accidental exposure to Osthenol.
First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[11][12][13] Remove contact lenses if present
and easy to do.[12][14] Seek immediate medical attention.[11][12]

» Skin Contact: Immediately wash skin with soap and plenty of water.[11] Remove
contaminated clothing. If irritation persists, seek medical attention.[11]

 Ingestion: Call a POISON CENTER or doctor/physician immediately.[2] Rinse mouth with
water.[2] Do not induce vomiting.

 Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for
breathing.[2] If not breathing, give artificial respiration. If breathing is difficult, give oxygen.
Get medical attention.

Spill and Disposal Plan

Spill Response:

e Evacuate: Evacuate non-essential personnel from the spill area.
o Ventilate: Ensure adequate ventilation.

» Contain: Prevent further leakage or spillage if safe to do so.[2][7]

o Absorb: For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a
suitable container for disposal.[1]

o Clean: Decontaminate the spill area with a suitable solvent (e.g., ethanol) and then wash
with soap and water.

e Dispose: Dispose of all contaminated materials as hazardous waste.[1]

Waste Disposal:
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» Dispose of Osthenol and any contaminated materials in accordance with local, state, and
federal regulations.[1][2]

» Do not allow the chemical to enter drains or waterways due to its high aquatic toxicity.[1][7]

e Waste should be collected in a designated, labeled, and sealed container for hazardous
chemical waste.

Disposal Workflow:

Osthenol Waste Generated

'

Collect in a labeled, sealed, and compatible waste container.

'

Store waste container in a designated secondary containment area.

'

Arrange for disposal by a licensed hazardous waste contractor.

'

Maintain disposal records.

Click to download full resolution via product page
Caption: Step-by-step waste disposal plan for Osthenol.

Quantitative Data

Occupational Exposure Limits (OELs): No specific OEL has been established for Osthenol.
For the related compound, Coumarin, some sources suggest treating it as "Inert or Nuisance
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Dust" in the absence of specific toxicity data.[1] However, given the known hazards of
coumarins, exposure should be kept as low as reasonably practicable.

Substance Limit Type Value Jurisdiction

Coumarin (as

) TWA (Total dust) 10 mg/m3 US - Oregon PEL
Nuisance Dust)
Coumarin (as TWA (Respirable

) ) 5 mg/m3 US - Oregon PEL
Nuisance Dust) fraction)
Coumarin (as

) TWA (Total dust) 15 mg/m3 US OSHA PEL
Nuisance Dust)
Coumarin (as TWA (Respirable

, ) 5 mg/m?3 US OSHA PEL
Nuisance Dust) fraction)

Glove Compatibility for Aromatic Compounds: The following table provides a general guide for
glove selection when working with aromatic compounds like Osthenol. Breakthrough times can
vary significantly with the specific chemical, glove thickness, and temperature. Always consult
the glove manufacturer's specific chemical resistance data.

] General Resistance to
Glove Material ] Recommended Use
Aromatic Hydrocarbons

Incidental splash protection.
o Good for short-term contact.[8]
Nitrile Not recommended for
[10] . .
prolonged immersion.[8]

Neoprene Good Moderate exposure.

Not generally recommended

Butyl Rubber Poor to Fair _
for aromatic hydrocarbons.[8]
_ Recommended for prolonged
Viton® Excellent ) )
contact or iImmersion.
Good for handling in the
Polyvinyl Alcohol (PVA) Excellent absence of water or aqueous

solutions.[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b192027?utm_src=pdf-custom-synthesis
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-205637.pdf
https://www.eternis.com/sites/default/files/products/MSDS-Coumarin.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-COUMARIN-CASNO-91-64-02970-EN.aspx
https://www.carlroth.com/medias/SDB-5284-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjkyNzR8YXBwbGljYXRpb24vcGRmfGFETm1MMmc0T1M4NU1UZ3hNamc1TlRFeU9Ua3dMMU5FUWw4MU1qZzBYMGxGWDBWT0xuQmtaZ3w2N2E4NmIzOGFmZWE2YTNiYmZhMjFmZjAwZmY0ZGRiYjRlZmYyNDI5OWM3YjE1ZTAyODVlYmIzY2U2NDEwOTg2
https://www.carlroth.com/medias/SDB-7942-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wxOTUwMzN8YXBwbGljYXRpb24vcGRmfGMyVmpkWEpwZEhsRVlYUmhjMmhsWlhSekwyaGpNQzlvTjJZdk9Ea3hOREV6TkRVek1qRXlOaTV3WkdZfGM0MmNhNDg1MDUxN2M3YjNjOWY3ODg1NTIwM2Q4MzI3MWU2OThjODFiZDQ2NmM0ZDk1Nzk1OTRlMTdkNjIxZTg
https://www.echemi.com/sds/coumarin-pid_Rock36632.html
https://www.cdhfinechemical.com/images/product/msds/19_1947325295_Coumarin-CASNO-91-64-5-MSDS.pdf
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://fac.uncg.edu/wp-content/uploads/2023/09/Glove-compatibility-chart.pdf
https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.mayoclinic.org/first-aid/first-aid-eye-emergency/basics/art-20056647
https://www.ccohs.ca/oshanswers/chemicals/firstaid.html
https://www.eyecarenow.com/how-to-handle-an-eye-emergency/
https://dess.uccs.edu/sites/g/files/kjihxj1296/files/2020-03/arms_and_hand_protection.pdf
https://www.benchchem.com/product/b192027#personal-protective-equipment-for-handling-osthenol
https://www.benchchem.com/product/b192027#personal-protective-equipment-for-handling-osthenol
https://www.benchchem.com/product/b192027#personal-protective-equipment-for-handling-osthenol
https://www.benchchem.com/product/b192027#personal-protective-equipment-for-handling-osthenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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